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Introduction
International Standards for Phytosanitary Measures (ISPMs) are the foundational pillars of the

global effort to protect plant resources from the introduction and spread of pests. Established

by the Commission on Phytosanitary Measures (CPM), the governing body of the International

Plant Protection Convention (IPPC), these standards are crucial for safeguarding sustainable

agriculture, biodiversity, and facilitating safe international trade.[1][2][3][4] Recognized by the

World Trade Organization (WTO) under the Agreement on the Application of Sanitary and

Phytosanitary Measures (SPS Agreement), ISPMs provide the scientific basis for harmonizing

phytosanitary measures worldwide.[4][5][6] This guide provides an in-depth technical overview

of the core principles of ISPMs, their development, and a detailed look at key standards

relevant to research and international trade in plant-based materials.

The Role of the International Plant Protection
Convention (IPPC)
The IPPC is an international treaty that aims to secure coordinated, effective action to prevent

and to control the introduction and spread of pests of plants and plant products.[7] One of its

primary functions is the development and adoption of ISPMs. The standards are drafted by

international experts and undergo a rigorous consultation process before being adopted by the

CPM.[4] While the IPPC encourages the adoption of these standards, they only become legally
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binding when contracting parties establish them as requirements in their national legislation.[1]

[2]

Categories of ISPMs
ISPMs can be broadly categorized into three types:

Reference Standards: These provide a foundational framework for phytosanitary systems. A

key example is ISPM 5, the "Glossary of phytosanitary terms," which ensures a harmonized

and internationally agreed-upon vocabulary.[1][8][9][10]

Conceptual Standards: These standards provide guidelines and frameworks for key

phytosanitary activities. Examples include ISPM 2 on the framework for pest risk analysis

and ISPM 11, which details the process for conducting pest risk analysis for quarantine

pests.[1][11][12][13]

Specific Standards: These standards provide detailed requirements for specific phytosanitary

measures, pests, or commodities. A prominent example is ISPM 15, which regulates wood

packaging material in international trade.[1]

The ISPM Standard-Setting Process
The development of an ISPM follows a transparent and inclusive four-stage process to ensure

the standards are scientifically justified and globally applicable.[12][14][15]

Stage 1: Developing the List of Topics

Stage 2: Drafting Stage 3: Consultation Stage 4: Adoption and Publication

Call for Topics
(every 2 years)

Standards Committee (SC)
Reviews Submissions

Commission on Phytosanitary
Measures (CPM) Adopts List

Expert Drafting Group (EDG)
Drafts the ISPM SC Reviews Draft Member Consultation

SC Approves for
Consultation SC Reviews Comments

and Revises Draft CPM Adopts the ISPM Publication of the
Adopted ISPM
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ISPM Development Process

Core Methodologies and Key ISPMs
While ISPMs are regulatory standards and do not contain "experimental protocols" in the

traditional scientific sense, they do provide detailed procedural methodologies for ensuring

phytosanitary safety. The following sections delve into the methodologies of several key ISPMs.

ISPM 15: Regulation of Wood Packaging Material in
International Trade
ISPM 15 is one of the most widely recognized standards, addressing the risk of pest

introduction through wood packaging material (WPM) used in international trade, such as

pallets and crates.[16][17][18] The standard requires that WPM be debarked and then treated

to eliminate pests.[16]

The approved treatments under ISPM 15 are designed to be effective against a broad range of

pests. The quantitative parameters for these treatments are summarized below.
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Treatment Method Code Requirements

Heat Treatment (HT) HT

The wood core temperature

must reach a minimum of 56°C

for a continuous period of at

least 30 minutes.

Methyl Bromide (MB)

Fumigation
MB

The fumigation must be

conducted according to a

schedule that achieves a

minimum concentration-time

product (CT) over 24 hours at

a specified temperature. The

dose of methyl bromide should

be adjusted based on the

ambient temperature. The

minimum temperature for

fumigation is 10°C.

Note: The use of Methyl Bromide is being phased out in many countries due to its ozone-

depleting properties.

Wood packaging material that has been treated in accordance with ISPM 15 must be marked

with the official IPPC symbol, a country code, a unique producer/treatment provider code, and

the treatment code (HT or MB).[17]

ISPM 15 Compliance Mark

ISPM 12: Phytosanitary Certificates
ISPM 12 provides the guidelines for the issuance of phytosanitary certificates, which are official

documents that attest to the phytosanitary status of a consignment of plants, plant products, or

other regulated articles.[19][20] These certificates are issued by the National Plant Protection

Organization (NPPO) of the exporting country to the NPPO of the importing country.[19][21]

The process of obtaining a phytosanitary certificate involves several key steps, beginning with

the exporter's application and culminating in the issuance of the certificate by the NPPO.
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Exporter Applies for
Phytosanitary Certificate

NPPO Reviews Application
and Supporting Documents

NPPO Conducts Inspection
of the Consignment

Laboratory Testing
(if required)

Samples taken

Phytosanitary Treatment
(e.g., fumigation, heat treatment)

Treatment ordered

NPPO Verifies Compliance with
Importing Country's Requirements

No treatment/testing needed

NPPO Issues
Phytosanitary Certificate

Click to download full resolution via product page

Phytosanitary Certification Workflow (ISPM 12)

ISPM 2 & ISPM 11: Pest Risk Analysis
Pest Risk Analysis (PRA) is a systematic process to evaluate biological or other scientific and

economic evidence to determine whether a pest should be regulated and the strength of any

phytosanitary measures to be taken against it.[11][22] ISPM 2 provides the general framework

for PRA, while ISPM 11 provides specific details for quarantine pests.[11][12][13]
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The PRA process consists of three main stages:

Stage 1: Initiation: This stage involves identifying the pest(s) and pathways of concern and

defining the PRA area.[23]

Stage 2: Pest Risk Assessment: This involves evaluating the probability of introduction and

spread of the pest and the potential economic consequences.[23]

Stage 3: Pest Risk Management: This stage involves identifying, evaluating, and selecting

options to reduce the risk of introduction and spread of the pest.[23]
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Stage 1: Initiation

Stage 2: Pest Risk Assessment

Stage 3: Pest Risk Management

Identify Pest(s) and Pathways

Define PRA Area

Assess Probability of Introduction

Assess Probability of Spread

Assess Potential Economic Impact

Identify Risk Management Options

Evaluate and Select Options

Click to download full resolution via product page

Pest Risk Analysis Process (ISPM 2 & 11)

Other Key ISPMs for Researchers and Scientists
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ISPM 3: Guidelines for the export, shipment, import and release of biological control agents

and other beneficial organisms: This standard is crucial for researchers working with

biological control agents, providing a framework for their safe movement across borders.[1]

[3][24][25]

ISPM 4: Requirements for the establishment of pest free areas: This standard is relevant for

sourcing plant material from areas declared free of specific pests, which can simplify import

procedures.[4][5][6][21]

ISPM 7: Phytosanitary certification system: This standard outlines the requirements for a

national phytosanitary certification system, providing context for the issuance of

phytosanitary certificates.[7][11][14][15][16]

ISPM 36: Integrated measures for plants for planting: This standard is important for those

involved in the international movement of plants for planting, including for research

purposes, as it outlines a systems approach to managing pest risk.[26][27][28][29]

Conclusion
International Standards for Phytosanitary Measures are a critical component of the global

framework for plant health and safe trade. For researchers, scientists, and drug development

professionals, a thorough understanding of these standards is essential for ensuring the

compliant and efficient international movement of plant materials, biological control agents, and

other regulated articles. By adhering to the principles and methodologies outlined in the ISPMs,

the scientific community can contribute to the global effort to protect plant resources while

advancing research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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